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Introduction

Endoplasmic reticulum protein 29 (ERp29) is a molecular chaperone residing in the lumen of

the endoplasmic reticulum (ER). It plays a crucial role in the processing and transport of

secretory proteins.[1] Unlike other members of the protein disulfide isomerase (PDI) family,

ERp29 lacks a canonical thioredoxin motif and does not possess disulfide isomerase activity.[2]

Emerging evidence indicates that ERp29 is involved in a variety of cellular processes, including

the unfolded protein response (UPR), cell proliferation, apoptosis, and tumorigenesis.[2][3][4]

Consequently, ERp29 has become a protein of interest in various research fields, including

cancer biology and drug development.

These application notes provide a comprehensive guide for designing and conducting

experiments involving the knockout of ERp29 to investigate its function in cellular signaling and

disease.

Data Presentation
Quantitative Effects of ERp29 Knockdown/Knockout
The following tables summarize quantitative data from studies investigating the impact of

ERp29 depletion.
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Cell Line Treatment
Parameter
Measured

Effect of
ERp29
Knockdown/Lo
w Expression

Reference

ARPE-19 Nicotine (20 µM)

GRP78 Protein

Level (relative to

control)

~2.5-fold

increase
[5]

ARPE-19 Nicotine (20 µM)

CHOP Protein

Level (relative to

control)

~2.0-fold

increase
[5]

ARPE-19 Nicotine (20 µM) Cell Viability (%)
Significant

decrease
[5]

Osteosarcoma

Cell Lines

(MNNG/HOS,

143B, MG-63 vs.

U2OS, Saos-2)

-
Cell Doubling

Time (hours)

Lower doubling

time (higher

growth rate) in

low-ERp29

expressing cells

[6]

MDA-MB-231

(Breast Cancer)
- Cell Proliferation

Overexpression

of ERp29 inhibits

proliferation

[7][8]

Signaling Pathways and Experimental Workflows
ERp29 and the Unfolded Protein Response (UPR)
ERp29 plays a significant role in the Unfolded Protein Response (UPR), a cellular stress

response triggered by the accumulation of unfolded or misfolded proteins in the ER. The UPR

is primarily mediated by three ER transmembrane sensors: PERK, IRE1α, and ATF6.
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Caption: ERp29 interaction with the PERK and ATF6 branches of the UPR.

Experimental Workflow for ERp29 Knockout Studies
A typical workflow for investigating the effects of ERp29 knockout involves several key stages,

from generating the knockout cell line to performing functional assays.
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Knockout Cell Line Generation

Functional Assays

sgRNA Design & Vector Construction

Transfection/Transduction

Single Cell Cloning & Selection

Validation (Sequencing, Western Blot)

Cell Proliferation Assay (e.g., MTT) Apoptosis Assay (e.g., Annexin V) Protein Secretion Analysis (e.g., ELISA, MS) ER Stress Analysis (e.g., Western for UPR markers)

Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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